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Compound of Interest

(Propylsulfanyl)methanimidamide
Compound Name:

hydrobromide
CAS No.: 1071-75-6
Cat. No.: B127012

Get Quote
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Technical Support Center: (Propylsulfanyl)methanimidamide Hydrobromide

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Experimental
Optimization & Troubleshooting for CAS 1071-75-6

Compound Identity & Technical Profile

(Propylsulfanyl)methanimidamide hydrobromide is the IUPAC designation for S-
Propylisothiourea hydrobromide (also known as PIM or S-PIT in some contexts). It is a potent,
competitive inhibitor of Nitric Oxide Synthase (NOS) isoforms and a versatile guanylating agent
in organic synthesis.

e CAS Number: 1071-75-6

e Formula: C4aH10N2S - HBr
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e Molecular Weight: 199.11 g/mol

e Primary Applications:

o Pharmacology: Selective inhibition of inducible Nitric Oxide Synthase (iNOS) to study

inflammatory pathways.

o Medicinal Chemistry: Reagent for converting amines into guanidines (guanylation).

Critical Handling & Stability Protocols

Core Directive: The hydrobromide salt is hygroscopic and prone to hydrolysis under basic

conditions. Improper handling is the #1 cause of experimental failure.

Storage & Stock Preparation

Parameter Specification Reason (Causality)
) Prevents moisture absorption
Storage Temp -20°C (Desiccated) ] ]
which accelerates hydrolysis.
o Soluble in water (>50 mg/mL).
Solvent DMSO or Water (Acidified) o
Stability is pH-dependent.
At neutral/basic pH, the
pH Stability Stable at pH < 6.0 compound hydrolyzes to urea
and propanethiol (stench).
Rapid degradation in water at
Stock Shelf Life < 24 Hours (Aqueous) RT. Make fresh or freeze

aliquots at -80°C.

Visualizing the Instability Risk

The following diagram illustrates the degradation pathway that occurs if the pH is not strictly

controlled.
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Figure 1: Hydrolysis mechanism of S-alkylisothioureas in basic media. The release of
propanethiol is a hallmark of degradation.

Troubleshooting Biological Experiments (NOS
Inhibition)

Context: Researchers often use this compound to block NO production in LPS-stimulated
macrophages or endothelial cells.

Issue 1: Inconsistent IC50 / Ki Values

e Symptom: Variability in inhibition potency between replicates.

» Root Cause: pH drift in the assay buffer. The HBr salt is acidic; adding it to a weakly buffered
medium can drop the pH, affecting enzyme activity independently of the inhibitor.
Conversely, if the buffer is too strong (pH 7.4) and the compound sits for >1 hour, it
hydrolyzes.

e Solution:
o Prepare a 1000x stock in DMSO.
o Add to the assay buffer immediately before initiating the reaction.

o Verify final pH is 7.4; if the HBr salt lowers pH, back-titrate with dilute NaOH, but do not
overshoot.

Issue 2: "Rotten Cabbage" Smell in Incubator
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Symptom: Distinct sulfur odor during cell culture experiments.

Root Cause: Metabolic breakdown or chemical hydrolysis releasing 1-propanethiol.
Solution:

o Reduce incubation time. S-alkylisothioureas have short half-lives.

o Seal plates with parafilm if possible, or use a dedicated incubator.

o Safety Warning: Propanethiol is toxic. Ensure adequate ventilation.

Issue 3: Lack of Selectivity (iNOS vs. eNOS)

Symptom: Unexpected hypertensive effects in animal models (due to eNOS inhibition).

Scientific Insight: While S-propylisothiourea is relatively selective for INOS compared to L-
NMMA, it is less selective than 1400W. The propyl group provides steric bulk that fits the
INOS pocket better than eNOS, but high doses (>10 uM) will inhibit constitutive isoforms [1].

Protocol Adjustment: Perform a dose-response curve specifically in the 10 nM — 1 uM range.
Avoid bolus doses >10 mg/kg in vivo without blood pressure monitoring.

Troubleshooting Chemical Synthesis (Guanylation)

Context: Using the compound to transfer the amidine group to an amine (R-NH2 - R-NH-
C(=NH)NH2).

Issue 4: Low Yield of Guanidine Product

Symptom: Reaction stalls or yields mostly starting material.

Root Cause: The amine nucleophile must be unprotonated to attack, but the reagent is an
HBr salt.

Solution:

o Base Requirement: You must use a base (e.g., Triethylamine or DIPEA) to neutralize the
HBr and the amine salt.
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o Optimization: Use Mercury(ll) chloride (HgCl2) or Silver nitrate (AgNOs) as a "thiophile” to
precipitate the sulfur byproduct and drive the reaction forward.

o Note: Without a metal catalyst, the reaction is slow and requires reflux, which promotes
hydrolysis.

Frequently Asked Questions (FAQ)

Q1: Can | autoclave the stock solution? A:Absolutely not. The heat and pressure will completely
hydrolyze the compound into urea and propanethiol. Sterilize by filtration (0.22 pum PTFE filter)
only.

Q2: How does the "Propyl” chain affect potency compared to S-Ethyl or S-Methyl variants? A:
Generally, S-Ethylisothiourea (SEITU) is the most potent pan-NOS inhibitor. The S-Propyl
variant is slightly less potent but often exhibits improved selectivity for INOS over eNOS due to
the larger hydrophobic pocket in the inducible isoform [1].

Q3: Is the HBr salt interchangeable with the HCI salt? A: Stoichiometrically, yes, but their
solubility and hygroscopicity differ. HBr salts are often denser and less hygroscopic than HCI
salts, but always check the specific Certificate of Analysis.

Experimental Workflow: NOS Inhibition Assay

Standardized protocol to minimize degradation artifacts.
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Prepare 100mM Stock
(DMSO, Anhydrous)

Aliquot & Freeze
(-80°C)

Dilute in PBS (pH 7.4)
IMMEDIATELY before use

15 mins lag time

Add to Cell/Enzyme Mix
(Final < 0.1% DMSO)

Measure Nitrite (Griess Assay)
within 4-6 Hours

Click to download full resolution via product page

Figure 2: Critical timing workflow for NOS inhibition assays using S-propylisothiourea.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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